4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole

• IUPAC Name: 4-[(4-methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole
• InChI: InChI=1S/C15H19N3S/c1-17-7-9-18(10-8-17)11-14-12-19-15(16-14)13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3
• InChI Key: DVMGOHMYQSICJI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol

Description

4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole is an organic compound that belongs to the class of thiazoles Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole typically involves the reaction of 2-phenyl-1,3-thiazole with 4-methylpiperazine. One common method involves the use of a coupling agent such as N,N’-carbonyldiimidazole (CDI) to facilitate the reaction. The reaction is usually carried out in a solvent like dimethylformamide (DMF) under controlled temperature conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperazine moiety can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of substituted thiazole derivatives with different functional groups.

Scientific Research Applications

4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cancer and inflammatory diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes or modulate receptor activity, leading to changes in cellular signaling pathways. The compound’s structure allows it to fit into the active sites of target proteins, thereby exerting its effects .

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-Methylpiperazin-1-yl)methyl]benzaldehyde
• 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride
• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-(4-methylpiperazin-1-yl)methyl)phenyl)benzamide

Uniqueness

4-[(4-Methylpiperazin-1-yl)methyl]-2-phenyl-1,3-thiazole is unique due to its thiazole ring structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and binding affinities, making it a valuable compound for specific applications in medicinal chemistry and drug development .